molecular formula C12H5F2N3O4S B2927666 N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide CAS No. 325741-10-4

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide

Cat. No. B2927666
CAS RN: 325741-10-4
M. Wt: 325.25
InChI Key: AEEGWCAEVFYZNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide” is a complex organic compound. It contains a benzothiazole ring, which is a type of heterocyclic compound, and a nitrofuran group, which is often found in antibiotics .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, a nitrofuran group, and a carboxamide group. The difluoro groups on the benzothiazole ring would likely have a significant effect on the electronic properties of the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. The presence of the benzothiazole ring, the nitrofuran group, and the carboxamide group would all contribute to its properties .

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of various benzothiazole derivatives, including structures similar to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide, has been explored for their potential as antitumor agents. These derivatives have shown selective cytotoxicity against tumorigenic cell lines, highlighting the compound's role in the development of new cancer therapies (Yoshida et al., 2005).

Solid-Phase Synthesis Applications

The utility of solid-phase synthesis methods for creating complex molecules has been demonstrated, providing a platform for the efficient assembly of compounds, including those related to benzothiazole derivatives. This method underscores the compound's relevance in facilitating the synthesis of pharmacologically active molecules (Lee, Gauthier, & Rivero, 1999).

Antioxidative Potential

Research into benzimidazole/benzothiazole-2-carboxamides, similar in structure to the compound , has revealed significant antioxidative potential. These studies contribute to understanding how structural modifications can enhance antioxidative properties, potentially leading to the development of novel antioxidants (Cindrić et al., 2019).

Crystal Structure Analysis

The analysis of crystal structures of carboxamides, including diflunisal derivatives which share functional groups with N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide, contributes to our understanding of molecular interactions and stability. These insights are crucial for the design of new materials and drugs (Zhong et al., 2010).

Coordination Networks and NLO Properties

The synthesis and structural analysis of coordination networks using tetrazolate-yl acylamide tectons, including nitro and amino substituted variants, offer insights into the effects of substituents on structure and nonlinear optical (NLO) properties. Such studies are pivotal for the development of materials with specific optical functionalities (Liao et al., 2013).

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. If it shows promising activity as an antibiotic, for example, it could be further developed and studied for this purpose .

properties

IUPAC Name

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H5F2N3O4S/c13-5-3-6(14)10-8(4-5)22-12(15-10)16-11(18)7-1-2-9(21-7)17(19)20/h1-4H,(H,15,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEEGWCAEVFYZNJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(OC(=C1)[N+](=O)[O-])C(=O)NC2=NC3=C(C=C(C=C3S2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H5F2N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.